2'-{[4-(aminocarbonyl)-1-piperidinyl]carbonyl}-2-biphenylcarboxylic acid

• IUPAC Name: 2-[2-(4-carbamoylpiperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C20H20N2O4/c21-18(23)13-9-11-22(12-10-13)19(24)16-7-3-1-5-14(16)15-6-2-4-8-17(15)20(25)26/h1-8,13H,9-12H2,(H2,21,23)(H,25,26)
• InChI Key: DTRPSVBSYRQVQC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2=CC=CC=C2C3=CC=CC=C3C(=O)O
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

2'-{[4-(aminocarbonyl)-1-piperidinyl]carbonyl}-2-biphenylcarboxylic acid, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. Diclofenac is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid mediators that play a key role in the inflammatory response.

Mechanism of Action

Diclofenac exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in the inflammatory response, and their production is increased in response to tissue injury or infection. By inhibiting COX enzymes, Diclofenac reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, Diclofenac has been shown to have antioxidant, antiplatelet, and antitumor effects. It has also been shown to modulate the immune response and to have a protective effect on the cardiovascular system.

Advantages and Limitations for Lab Experiments

Diclofenac is a widely used drug that has been extensively studied for its anti-inflammatory and analgesic properties. It is relatively inexpensive and readily available, making it a popular choice for laboratory experiments. However, like all drugs, Diclofenac has limitations and potential drawbacks. For example, it can have undesirable side effects, such as gastrointestinal bleeding, and it may interact with other drugs or compounds.

Future Directions

There are many potential future directions for research on Diclofenac. One area of interest is the development of new formulations or delivery methods that could improve its efficacy or reduce its side effects. Another area of interest is the investigation of its potential use in the treatment of other conditions, such as cancer or Alzheimer's disease. Finally, there is a need for further research to better understand the mechanisms underlying its biochemical and physiological effects.

Synthesis Methods

Diclofenac can be synthesized using a variety of methods, including the reaction of 2-chlorobenzoic acid with 4-aminobenzoyl chloride in the presence of a base, such as triethylamine, to form the intermediate 2-(4-aminobenzoyl)benzoic acid. This intermediate can then be reacted with piperidine and carbonyl chloride to form the final product, Diclofenac.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in the treatment of various conditions, including rheumatoid arthritis, osteoarthritis, and back pain. In addition, Diclofenac has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other conditions.